N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide

• IUPAC Name: N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H19N3O4/c1-10-3-5-12(16(21)19-10)17(22)20-13-7-8-24-15(13)11-4-6-14(23-2)18-9-11/h3-6,9,13,15H,7-8H2,1-2H3,(H,19,21)(H,20,22)/t13-,15+/m0/s1
• InChI Key: YDTXKADPTVLMKL-DZGCQCFKSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)C(=O)NC2CCOC2C3=CN=C(C=C3)OC
• Isomeric SMILES: CC1=CC=C(C(=O)N1)C(=O)N[C@H]2CCO[C@@H]2C3=CN=C(C=C3)OC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a pyridine ring substituted with a methoxy group and a carboxamide group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide typically involves multi-step organic reactions. The process begins with the preparation of the pyridine ring, followed by the introduction of the methoxy group and the carboxamide group. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, reduce waste, and ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s interactions with biological molecules make it useful for studying enzyme activity and protein-ligand binding.

Medicine: Potential therapeutic applications include drug development for targeting specific enzymes or receptors.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to active sites, inhibiting or modulating the activity of these targets. The pathways involved can vary depending on the specific application and target molecule.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyridine derivatives with methoxy and carboxamide groups. Examples include:

• N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-methyltriazole-4-carboxamide
• N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-4-methylpyridine-3-carboxamide

Uniqueness

What sets N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-6-methyl-2-oxo-1H-pyridine-3-carboxamide apart is its specific substitution pattern and stereochemistry, which can result in unique biological activity and chemical reactivity compared to other similar compounds.